Cas no 941999-80-0 (N'-(3-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide)

• Product Name: N'-(3-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide
• CAS No: 941999-80-0
• MF: C₁₇H₁₇N₃O₅
• MW: 343.3340
• CID: 5461056
• Update Time: 2025-10-31

N'-(3-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-methoxyphenyl)methyl]-N'-(2-methyl-4-nitrophenyl)oxamide
• N1-(3-methoxybenzyl)-N2-(2-methyl-4-nitrophenyl)oxalamide
• N'-[(3-methoxyphenyl)methyl]-N-(2-methyl-4-nitrophenyl)ethanediamide
• VU0504212-1
• N'-(3-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide

• Inchi： 1S/C17H17N3O5/c1-11-8-13(20(23)24)6-7-15(11)19-17(22)16(21)18-10-12-4-3-5-14(9-12)25-2/h3-9H,10H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key： ZVWHUVWSJONWHG-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1=C([H])C([H])=C([H])C(=C1[H])C([H])([H])N([H])C(C(N([H])C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])[N+](=O)[O-])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 493
• XLogP3: 2.5
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide

Introduction to N'-(3-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide (CAS No. 941999-80-0)

N'-(3-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 941999-80-0, has garnered attention due to its unique chemical properties and the promising avenues it opens for further research and development.

The molecular formula of this compound can be expressed as C₁₇H₁₉N₃O_{3, which highlights its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of multiple functional groups, including methoxy and nitro substituents, contributes to its reactivity and versatility in chemical synthesis. These features make it a valuable candidate for exploring novel synthetic pathways and drug discovery processes.}

In recent years, the pharmaceutical industry has witnessed significant advancements in the development of targeted therapies, particularly in oncology and inflammatory diseases. Compounds like N'-(3-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide are being meticulously studied for their potential to interact with specific biological targets. The nitro group, in particular, has been implicated in various pharmacological mechanisms, including anti-inflammatory and antioxidant effects.

Current research indicates that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, studies have suggested that modifications to the aromatic rings could enhance binding affinity to proteases or kinases, which are critical targets in cancer therapy. The methoxy group adds another layer of complexity, potentially influencing metabolic stability and bioavailability.

The synthesis of N'-(3-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methodologies not only improve yield but also allow for the introduction of structural diversity, facilitating high-throughput screening for biologically active compounds.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical profile makes it suitable for use as an intermediate in the synthesis of more complex molecules. Researchers are exploring its utility in material science, where such derivatives could contribute to the development of novel polymers or functional materials with specific properties.

Evaluation of N'-(3-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide often involves spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools provide detailed insights into the compound's structure and purity, which are essential for both research and commercial applications. Additionally, computational methods like molecular modeling are employed to predict interactions with biological targets, aiding in the rational design of drug candidates.

The safety profile of this compound is another critical aspect that warrants thorough investigation. While it does not fall under categories of hazardous or controlled substances, its reactivity necessitates careful handling during synthesis and handling. Researchers adhere to stringent laboratory protocols to ensure safe manipulation and minimize any potential risks associated with its use.

As interest in personalized medicine grows, compounds like N'-(3-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide are being positioned as key players in tailored therapeutic strategies. Their structural flexibility allows for modifications that can be tailored to individual patient profiles, enhancing treatment efficacy while reducing side effects. This aligns with broader trends in medicinal chemistry where precision is paramount.

In conclusion, N'-(3-methoxyphenyl)methyl-N-(2-methyl-4-nitrophenyl)ethanediamide represents a significant advancement in synthetic chemistry with far-reaching implications for drug development and material science. Its unique structural features and promising biological activities make it a compelling subject for ongoing research. As scientific methodologies continue to evolve, this compound is poised to play a pivotal role in shaping future therapeutic interventions.